Cas no 97451-25-7 (1,3-Propanediol, 1-(3,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-)

• Product Name: 1,3-Propanediol, 1-(3,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-
• CAS No: 97451-25-7
• MF: C₁₈H₂₂O₅
• MW: 318.364285945892
• CID: 751055
• PubChem ID: 14299130
• Update Time: 2025-04-19

1,3-Propanediol, 1-(3,4-dimethoxyphenyl)-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(3,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-
• 1-(3,4-dimethoxyphenyl)-2-(4-methoxyphenyl)propane-1,3-diol
• 97451-25-7
• DTXSID20558674

• Inchi： 1S/C18H22O5/c1-21-14-7-4-12(5-8-14)15(11-19)18(20)13-6-9-16(22-2)17(10-13)23-3/h4-10,15,18-20H,11H2,1-3H3
• InChI Key： PMAHFMBORXFDDC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)OC)OC)C(CO)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 318.14672380g/mol
• Monoisotopic Mass: 318.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes